Cas no 62255-38-3 (2,4-Nonadienoic acid, 3,7-dimethyl-9-(tetrahydro-2-furanyl)-, ethyl ester)
62255-38-3 structure
Product Name:2,4-Nonadienoic acid, 3,7-dimethyl-9-(tetrahydro-2-furanyl)-, ethyl ester
CAS No:62255-38-3
MF:C17H28O3
MW:280.402425765991
CID:452287
PubChem ID:71388250
Update Time:2025-04-19
2,4-Nonadienoic acid, 3,7-dimethyl-9-(tetrahydro-2-furanyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 2,4-Nonadienoic acid, 3,7-dimethyl-9-(tetrahydro-2-furanyl)-, ethyl ester
- ethyl 3,7-dimethyl-9-(oxolan-2-yl)nona-2,4-dienoate
- DTXSID20810325
- 62255-38-3
-
- Inchi: 1S/C17H28O3/c1-4-19-17(18)13-15(3)8-5-7-14(2)10-11-16-9-6-12-20-16/h5,8,13-14,16H,4,6-7,9-12H2,1-3H3
- InChI Key: UPSQVCDVZIXCFM-UHFFFAOYSA-N
- SMILES: O1CCCC1CCC(C)CC=CC(=CC(=O)OCC)C
Computed Properties
- Exact Mass: 280.20394
- Monoisotopic Mass: 280.20384475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 9
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 4.4
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
2,4-Nonadienoic acid, 3,7-dimethyl-9-(tetrahydro-2-furanyl)-, ethyl ester Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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